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Entospletinib Clinical Trial Summary

Entospletinib was evaluated in a phase 2 clinical trial for older adults with specific types of acute myeloid

leukemia (AML). The key quantitative outcomes are summarized in the table below.

Composite .
) Median
Trial . . Complete .
Patient Population o Overall Study Conclusion
Cohort Remission (CCR) .
Survival
Rate
Cohort AML with TP53 13.3% (95% CI: 6.5 months The study was stopped
A mutations (with or 5.1%—-26.8%) as the futility boundary
without complex was crossed.
karyotype)
Cohort AML with a complex 30.8% (95% CI: 11.5 months  The study was stopped
B karyotype without TP53  9.1%-61.4%) as the futility boundary
mutations was crossed.

This trial did not identify or utilize CD63 as a biomarker for response monitoring [1].
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CD63 as a Cancer Biomarker and Target

CD63 is a transmembrane protein widely recognized as a marker for exosomes (small extracellular vesicles).

Its role in cancer is complex and appears to be context-dependent, acting in both promoting and suppressing

tumor progression [2] [3].

The table below outlines the potential applications of CD63 in cancer research.

Aspect Role of CD63 Potential Research Application
Diagnostic & Overexpressed in various cancers (e.g., Detecting CD63 in exosomes
Prognostic prostate, melanoma, breast). In prostate from blood (liquid biopsy) for
Marker cancer, high CD63 levels are linked to worse diagnosis or prognosis [5] [2].

outcomes [4].

Therapeutic Interacts with proteins like TIMP-1, activating
Target pro-survival pathways (e.g., PI3K/AKT,
MAPK) [2] [3].

Exosome A classic exosome surface marker. CD63
Isolation & Drug aptamers can isolate exosomes under mild
Delivery conditions (e.g., using 0.5M NaCl) [6].

Developing agents (aptamers,
antibodies) to block CD63
interactions and inhibit tumor
growth [6] [3].

Using CD63-targeting systems
for precise drug delivery via
engineered exosomes [3].

Experimental Workflow for CD63 Aptamer-Based

Exosome Isolation

For your technical support materials, here is a detailed methodology for isolating exosomes using CD63

aptamers, as described in the literature [6]. The following diagram illustrates this competitive SELEX and

isolation workflow.
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Competitive SELEX Process

Immobilize His-tagged
CD63 protein on plate

;

Gncubate with ssDNA librara

'

GVash away unbound/weakly bound sequenceg

:

Competitive Elution:
Add free CD63 protein

(Collect eluted aptamers)

(Amplify via PCR)

Repeat SELEX Rounds
with counter-selection

Sequence final pool
(Next-Generation Sequencing)

Identify high-affinity aptamers
(e.g., CD63-1, CD63-2)
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ptamer Application

Aptamer-Based Hxosome Isolation

Coat magnetic beads
with CD63-1 aptamer

Incubate with sample
(e.g., cell culture medium)

i

(Capture CD63-positive exosomea

y
(Wash to remove Contaminants)

Click to download full resolution via product page

Key Technical Details:

e SELEX Strategy: The use of competitive elution with free CD63 protein was crucial for selecting
aptamers that recognize the native, three-dimensional structure of the protein [6].

e Aptamer Performance: The identified CD63-1 aptamer had a high affinity for the CD63 protein (Kd =
38.71 nM) and for CD63-positive cells (Kd ~ 100 nM) [6].

¢ Gentle Elution: A significant advantage of using aptamers over antibodies is the ability to use a mild,
0.5 M NacCl elution buffer to isolate exosomes in their native state, preserving their biological
function for downstream applications [6].
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Key Insights for Your Research

Based on the current literature, here are some actionable insights:

¢ No Direct Link Established: The search results confirm that CD63 has not been reported as a
biomarker for monitoring entospletinib response. Entospletinib's mechanism focuses on SYK
inhibition, and its trial analysis did not involve CD63 [1].

¢ Explore the Tumor Microenvironment: Since CD63 is heavily involved in exosome-mediated
communication within the tumor microenvironment [2], you could design experiments to investigate if
entospletinib treatment alters the level or protein cargo of CD63-positive exosomes.

o Utilize Available Tools: The protocols and aptamers described, particularly the CD63-1 aptamer for
gentle exosome isolation, are robust tools you can reference for your own experiments involving
exosome isolation and characterization [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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